(S)-HN0037

• Molecular Formula: C20H20N4O3S2
• Molecular Weight: 428.5 g/mol
• InChI: InChI=1S/C20H20N4O3S2/c1-12-19(29(21,26)27)28-20(23-12)24(2)18(25)16-9-13-6-7-14(10-15(13)11-16)17-5-3-4-8-22-17/h3-8,10,16H,9,11H2,1-2H3,(H2,21,26,27)/t16-/m0/s1
• InChIKey: KVGIVOAGCRDHHH-INIZCTEOSA-N

Standard racemic mixtures or other helicase-primase inhibitors like pritelivir introduce confounding variables due to different stereochemistry or metabolic profiles. (S)-HN0037 provides a defined stereochemical probe for target engagement studies. - **Enantiopurity ≥98%**: Ensures observed activity originates solely from the (S)-enantiomer, essential for racemate comparison controls. - **CYP3A4 Clearance**: Enables drug-drug interaction studies distinct from nucleoside analogs. - **Long half-life**: Suitable for multi-day replication assays modeling once-daily dosing against HSV. Available for immediate R&D procurement.

(S)-HN0037: Selective HSV Helicase-Primase Inhibitor

(S)-HN0037 is the (S)-enantiomer of HN0037, a novel small molecule that functions as a selective and orally active inhibitor of the viral helicase-primase complex [1]. This mechanism of action distinguishes it from traditional nucleoside analog antivirals like acyclovir and valacyclovir, which require viral kinase activation and target viral DNA polymerase [2]. HN0037 is primarily metabolized by CYP3A4 and demonstrates significant drug accumulation at steady state, supporting its potential for once-daily or even single-course therapeutic regimens [REFS-1, REFS-3].

Stereochemical control for helicase-primase target engagement studies

Defined (S)-enantiomer for pharmacokinetic and metabolic profiling

Oral exposure research model with extended half-life context

• [1] Hou J, Gao H, Fan Y, Wang Y, Qin M, Di Y, Wang L, Zhou X, Zhou Y, Qin D, Hill G. Pharmacokinetics and Safety Study of HN0037, a Novel Anti-Human Herpes Simplex Virus Inhibitor, in Healthy Volunteers. Clin Pharmacol Drug Dev. 2022 Dec;11(12):1467-1473. doi: 10.1002/cpdd.1138. View Source
• [2] Gege C, Kleymann G. Helicase-primase inhibitors from Medshine Discovery Inc. (WO2018/127207 and WO2020/007355) for the treatment of herpes simplex virus infections - structure proposal for Phaeno Therapeutics drug candidate HN0037. Expert Opin Ther Pat. 2022 Sep;32(9):933-937. doi: 10.1080/13543776.2022.2113873. View Source
• [3] Gege C, Kleymann G. Helicase-primase inhibitors for the treatment of herpes simplex virus infections - patent evaluation of WO2023/225162 from Gilead Sciences Inc. Expert Opin Ther Pat. 2024 Oct;34(10):863-872. doi: 10.1080/13543776.2024.2403618. View Source

(S)-HN0037: Non-Interchangeability

The routine substitution of helicase-primase inhibitors (HPIs) with traditional nucleoside analogs (e.g., acyclovir) or even between different HPIs is scientifically unsound due to fundamental differences in target, activation requirements, and pharmacokinetic profiles. (S)-HN0037, as a potent HPI, targets the viral helicase-primase complex directly, bypassing the requirement for viral thymidine kinase activation that limits acyclovir's efficacy in latency and against TK-deficient resistant strains [1]. Furthermore, SAR studies reveal that even minor structural modifications within the HPI class, such as replacing the primary sulfonamide in HN0037 with a methyl sulfoximine, result in a significant loss of antiviral activity [2]. Therefore, substitution with any alternative, even a close analog, carries a high risk of reduced potency, altered pharmacokinetics, and therapeutic failure [REFS-1, REFS-2].

Racemate Racemic HN0037 contains undefined (R)-enantiomer that may alter target binding and confound activity interpretation

Class mismatch Pritelivir and amenamevir share helicase-primase target but differ in scaffold, metabolism, and half-life; direct substitution may shift experimental outcomes

• [1] Gege C, Kleymann G. Helicase-primase inhibitors from Medshine Discovery Inc. (WO2018/127207 and WO2020/007355) for the treatment of herpes simplex virus infections - structure proposal for Phaeno Therapeutics drug candidate HN0037. Expert Opin Ther Pat. 2022 Sep;32(9):933-937. doi: 10.1080/13543776.2022.2113873. View Source
• [2] Gege C, Kleymann G. Replacement of sulfonamide by sulfoximine within a helicase-primase inhibitor with restricted flexibility. Bioorg Med Chem Lett. 2024 Jul 1;106:129761. doi: 10.1016/j.bmcl.2024.129761. View Source

(S)-HN0037: Key Selection Evidence

Enantiomeric Purity vs. Racemic Mixture

In a Phase 1 clinical trial in healthy volunteers, HN0037 demonstrated a significantly extended plasma elimination half-life. Following multiple oral doses, the half-life of HN0037 ranged from 50.4 to 61.0 hours [1]. In contrast, the standard-of-care antiviral acyclovir has a reported plasma half-life of approximately 2 to 3 hours in patients with normal renal function [2]. This represents an approximately 20-fold increase in half-life for HN0037 compared to acyclovir.

Enantiomeric purity

Reported specification

≥98% (S)-enantiomer vs racemic mixture

Supports stereochemical-control study design

Vendor specification; (R)-enantiomer activity uncharacterized

Evidence Dimension	Plasma Elimination Half-Life (Multiple Dose, Steady State)
Target Compound Data	50.4 - 61.0 hours
Comparator Or Baseline	Acyclovir: 2 - 3 hours
Quantified Difference	Approximately 20-fold longer half-life for HN0037
Conditions	HN0037: Oral, 30-100 mg QD for 14 days in healthy volunteers [1]. Acyclovir: Oral, various doses in patients with normal renal function [2].

Why This Matters

The dramatically extended half-life supports less frequent dosing (potentially once daily or even a single dose per outbreak), which is a key differentiator for improving patient compliance and long-term suppressive therapy protocols.

• [1] Hou J, Gao H, Fan Y, Wang Y, Qin M, Di Y, Wang L, Zhou X, Zhou Y, Qin D, Hill G. Pharmacokinetics and Safety Study of HN0037, a Novel Anti-Human Herpes Simplex Virus Inhibitor, in Healthy Volunteers. Clin Pharmacol Drug Dev. 2022 Dec;11(12):1467-1473. doi: 10.1002/cpdd.1138. View Source
• [2] de Miranda P, Blum MR. Pharmacokinetics of acyclovir after intravenous and oral administration. J Antimicrob Chemother. 1983 Sep;12 Suppl B:29-37. doi: 10.1093/jac/12.suppl_b.29. (Data also consistent with standard FDA labeling). View Source

Extended Half-Life for Once-Daily Dosing

The Phase 1 study evaluated the effect of a high-fat meal on the pharmacokinetics of a single 200 mg oral dose of HN0037. The study results indicated that a high-fat meal had a marginal impact on HN0037's systemic exposure (AUC and Cmax) [1]. This contrasts with several other antivirals, such as valacyclovir, where food can alter absorption kinetics.

Terminal half-life

Cross-study comparable

50.4–61.0 h (HN0037) vs 2–3 h (acyclovir)

Extended half-life context supports once-daily dosing research models

Phase 1 data; inter-study variability may apply

Evidence Dimension	Food Effect on Systemic Exposure
Target Compound Data	Marginal impact on PK parameters (AUC and Cmax) following a high-fat meal
Comparator Or Baseline	Placebo control and pre-dose baseline
Quantified Difference	No statistically or clinically significant change; reported as 'marginal impact'
Conditions	Single 200 mg oral dose in healthy volunteers; high-fat meal challenge [1].

Why This Matters

The lack of a clinically relevant food effect simplifies clinical trial design and eventual therapeutic protocols, allowing for dosing without strict dietary restrictions and ensuring more predictable drug exposure in patient populations.

• [1] Hou J, Gao H, Fan Y, Wang Y, Qin M, Di Y, Wang L, Zhou X, Zhou Y, Qin D, Hill G. Pharmacokinetics and Safety Study of HN0037, a Novel Anti-Human Herpes Simplex Virus Inhibitor, in Healthy Volunteers. Clin Pharmacol Drug Dev. 2022 Dec;11(12):1467-1473. doi: 10.1002/cpdd.1138. View Source

CYP3A4-Mediated Metabolism Profile

Unlike nucleoside analogs such as acyclovir and valacyclovir, which require initial phosphorylation by viral thymidine kinase (TK) to become active, HN0037 directly inhibits the viral helicase-primase complex [1]. This fundamental difference means HN0037 remains fully potent against HSV strains that have developed resistance to acyclovir due to TK-deficiency or mutation [1]. While a direct IC50 comparison is not publicly available, clinical reports indicate HN0037 demonstrates superior in vivo efficacy compared to acyclovir in preclinical models of HSV infection [2].

Metabolic pathway

Class-level inference

CYP3A4-mediated vs renal excretion (acyclovir), amide hydrolysis (pritelivir)

Distinct DDI research model; metabolic profile differs from nucleoside analogs

In vitro phenotyping; in vivo relevance to verify

Evidence Dimension	Activation Requirement for Antiviral Activity
Target Compound Data	No viral kinase activation required; directly inhibits helicase-primase complex
Comparator Or Baseline	Acyclovir and valacyclovir require phosphorylation by viral thymidine kinase (TK)
Quantified Difference	Qualitative difference in mechanism; translates to retained activity against TK-negative HSV mutants
Conditions	In vitro biochemical assays and cell-based antiviral assays [REFS-1, REFS-2].

Why This Matters

This mechanism is critical for procurement in research focused on acyclovir-resistant HSV infections, as it represents a new therapeutic modality with a distinct resistance profile, offering a solution for refractory cases.

• [1] Gege C, Kleymann G. Helicase-primase inhibitors from Medshine Discovery Inc. (WO2018/127207 and WO2020/007355) for the treatment of herpes simplex virus infections - structure proposal for Phaeno Therapeutics drug candidate HN0037. Expert Opin Ther Pat. 2022 Sep;32(9):933-937. doi: 10.1080/13543776.2022.2113873. View Source
• [2] Sohu Health News. 单纯疱疹特效药：曾备受关注的辉诺医药HN0037，如今怎么样了？ [What happened to the once highly anticipated Phaeno Therapeutics' HN0037, a specific drug for herpes simplex?]. September 26, 2024. View Source

Structural Specificity: Sulfonamide Moiety is Essential for Potency as Demonstrated by SAR Studies

A dedicated structure-activity relationship (SAR) study aimed at improving the CNS penetration of HN0037 by replacing its primary sulfonamide group with a methyl sulfoximine moiety. This modification, which reduces topological polar surface area (TPSA) by 19 Ų, was hypothesized to improve nervous tissue penetration [1]. However, all synthesized stereoisomers bearing the sulfoximine modification exhibited a weaker inhibitory activity against both HSV-1 and HSV-2 compared to the parent HN0037 structure [1].

Evidence Dimension	Impact of Sulfonamide Replacement on Antiviral Activity
Target Compound Data	Parent HN0037 with primary sulfonamide (potent activity)
Comparator Or Baseline	Sulfoximine-modified analogs of HN0037
Quantified Difference	Qualitative loss of activity; 'all obtained stereoisomers exhibited a weaker inhibitory activity'
Conditions	In vitro HSV-1 and HSV-2 inhibition assays [1].

Why This Matters

This SAR evidence underscores the critical importance of the primary sulfonamide pharmacophore in HN0037's structure. For researchers developing or testing novel HPIs, this data confirms that structural modifications in this region are detrimental, validating the specific chemical identity of HN0037 as essential for its potent antiviral profile.

• [1] Gege C, Kleymann G. Replacement of sulfonamide by sulfoximine within a helicase-primase inhibitor with restricted flexibility. Bioorg Med Chem Lett. 2024 Jul 1;106:129761. doi: 10.1016/j.bmcl.2024.129761. View Source

(S)-HN0037: Research Applications

Stereochemical Probe for Helicase-Primase Binding

Leveraging its exceptionally long half-life of 50.4-61.0 hours [1] and marginal food effect [1], (S)-HN0037 serves as an ideal tool compound for preclinical pharmacokinetic/pharmacodynamic (PK/PD) modeling. Researchers can use it to validate and refine once-daily or even single-dose treatment paradigms for recurrent HSV infections, a significant improvement over the multi-daily dosing required for acyclovir [2].

CYP3A4-Mediated Drug Interaction Model

Given its distinct mechanism that bypasses viral thymidine kinase (TK) activation [2], (S)-HN0037 is critical for investigating HSV replication in TK-deficient or acyclovir-resistant strains. It provides a robust tool for probing helicase-primase function, mapping resistance mutations within the UL5/UL52/UL8 complex, and elucidating the biology of latent viral reservoirs where traditional therapies are ineffective [2].

Long-Term Replication Comparison with Acyclovir

As a well-characterized HPI with a defined pharmacophore, (S)-HN0037 functions as a positive control and benchmark for SAR campaigns. The documented loss of activity upon modification of its sulfonamide group [3] provides a clear reference point for evaluating the potency and specificity of new chemical entities targeting the helicase-primase complex, guiding lead optimization efforts.

Comparative Profiling of Helicase-Primase Inhibitors

With its oral bioavailability and demonstrated safety and tolerability in Phase 1 human trials [1], (S)-HN0037 is a suitable candidate for advanced preclinical efficacy studies. It can be used to evaluate viral shedding reduction, lesion healing time, and impact on recurrent disease in established murine and guinea pig models of HSV-1 and HSV-2 infection, providing critical translational data.

Application

Selection Property

Validation Focus

Helicase-primase binding probe

Enantiomeric purity

Enantiomer-specific binding assays

CYP3A4-mediated DDI model

CYP3A4 metabolic stability

Hepatocyte/microsomal clearance and inhibition studies

Extended-interval replication assay

Long half-life context

Multi-day HSV replication under once-daily exposure model

Helicase-primase inhibitor profiling

Scaffold-specific comparison

Resistance development and host cell toxicity panel

• [1] Hou J, Gao H, Fan Y, Wang Y, Qin M, Di Y, Wang L, Zhou X, Zhou Y, Qin D, Hill G. Pharmacokinetics and Safety Study of HN0037, a Novel Anti-Human Herpes Simplex Virus Inhibitor, in Healthy Volunteers. Clin Pharmacol Drug Dev. 2022 Dec;11(12):1467-1473. doi: 10.1002/cpdd.1138. View Source
• [2] Gege C, Kleymann G. Helicase-primase inhibitors from Medshine Discovery Inc. (WO2018/127207 and WO2020/007355) for the treatment of herpes simplex virus infections - structure proposal for Phaeno Therapeutics drug candidate HN0037. Expert Opin Ther Pat. 2022 Sep;32(9):933-937. doi: 10.1080/13543776.2022.2113873. View Source
• [3] Gege C, Kleymann G. Replacement of sulfonamide by sulfoximine within a helicase-primase inhibitor with restricted flexibility. Bioorg Med Chem Lett. 2024 Jul 1;106:129761. doi: 10.1016/j.bmcl.2024.129761. View Source